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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of the compound RO495, a potent

and selective inhibitor of the non-receptor tyrosine-protein kinase 2 (TYK2). Initially

misattributed in some public discourse, RO495 is a significant research tool for investigating

the TYK2 signaling pathway, which plays a crucial role in the immune system. This document

details the known history, mechanism of action, and available technical data for RO495,

including a detailed examination of the TYK2 signaling cascade and relevant experimental

protocols.

Discovery and History of RO495
Details regarding the initial discovery and synthesis of RO495 (also known as CS-2667) are not

extensively documented in publicly available peer-reviewed literature. The compound has

appeared in the catalogs of various chemical suppliers as a research chemical and has been

used in high-throughput screening libraries. Its history is primarily that of a chemical probe for

studying the function and inhibition of TYK2.

Core Compound Details
RO495 is a small molecule inhibitor of TYK2. Its fundamental chemical and physical properties

are summarized below.
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Property Value

Compound Name RO495

Synonym CS-2667

Chemical Formula C₁₇H₁₄Cl₂N₆O

Molecular Weight 389.24 g/mol

CAS Number 1258296-60-4

Mechanism of Action: TYK2 Inhibition
RO495 functions as a potent inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus

kinase (JAK) family of enzymes. TYK2 is a critical component of the signaling pathways for

several key cytokines, including interferons (IFNs) and interleukins (ILs) such as IL-12 and IL-

23. These cytokines are integral to the orchestration of both innate and adaptive immune

responses.

The binding of these cytokines to their respective receptors on the cell surface leads to the

activation of receptor-associated TYK2. Activated TYK2 then phosphorylates downstream

Signal Transducer and Activator of Transcription (STAT) proteins. These phosphorylated STATs

form dimers, translocate to the nucleus, and act as transcription factors to regulate the

expression of genes involved in inflammation, immune cell differentiation, and proliferation. By

inhibiting the kinase activity of TYK2, RO495 blocks this phosphorylation cascade, thereby

disrupting the downstream signaling and cellular responses initiated by these cytokines.

Quantitative Data
The inhibitory potency of RO495 against TYK2 has been determined in cell-based

pharmacological assays. The half-maximal inhibitory concentration (IC50) is a key measure of

a compound's potency.
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Compound Target Assay Type IC50 (nM) Reference

RO495 TYK2

Cell-based

pharmacological

assay

1.5 [1][2][3]

Signaling Pathway
The TYK2 signaling pathway is a central axis in immune regulation. The following diagram

illustrates the key components and interactions within this pathway and indicates the point of

inhibition by RO495.
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TYK2 Signaling Pathway and Point of RO495 Inhibition.
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Experimental Protocols
The following protocols are illustrative of the types of assays used to characterize TYK2

inhibitors like RO495. While specific protocols for RO495 are not detailed in peer-reviewed

literature, these general methods for assessing TYK2 inhibition are standard in the field.

STAT Phosphorylation Assay (Flow Cytometry)
This protocol describes a method to measure the inhibition of cytokine-induced STAT

phosphorylation in whole blood or isolated peripheral blood mononuclear cells (PBMCs).

1. Cell Preparation and Stimulation:

Collect whole blood in EDTA-containing tubes or isolate PBMCs using density gradient

centrifugation.

Aliquot 100 µL of whole blood or a suspension of PBMCs into 96-well plates.

Pre-incubate the cells with a serial dilution of RO495 (or vehicle control) for 1-2 hours at

37°C.

Stimulate the cells with a specific cytokine (e.g., IFN-α to induce pSTAT1, or IL-12 to induce

pSTAT4) for 15-30 minutes at 37°C.

2. Cell Fixation and Permeabilization:

Lyse red blood cells (if using whole blood) and fix leukocytes using a commercially available

fixation/permeabilization buffer.

Wash the cells with a suitable buffer (e.g., PBS with 1% BSA).

Permeabilize the cells to allow for intracellular antibody staining.

3. Antibody Staining:

Incubate the permeabilized cells with a fluorescently labeled antibody specific for the

phosphorylated STAT protein of interest (e.g., Alexa Fluor 647 anti-pSTAT1 or PE anti-

pSTAT4) for 30-60 minutes at room temperature, protected from light.
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Co-stain with antibodies for cell surface markers to identify specific cell populations (e.g.,

CD3 for T cells, CD19 for B cells).

Wash the cells to remove unbound antibodies.

4. Flow Cytometry Analysis:

Acquire the samples on a flow cytometer.

Gate on the cell population of interest.

Quantify the median fluorescence intensity (MFI) of the phosphorylated STAT signal.

5. Data Analysis:

Calculate the percentage of inhibition of STAT phosphorylation for each concentration of

RO495 relative to the vehicle control.

Determine the IC50 value by fitting the dose-response data to a four-parameter logistic

curve.

The following diagram outlines the general workflow for this experimental protocol.
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Workflow for a STAT Phosphorylation Assay.
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Conclusion
RO495 is a valuable research compound for the study of TYK2-mediated signaling pathways.

Its high potency makes it a useful tool for elucidating the role of TYK2 in various physiological

and pathological processes, particularly those involving the immune system. The information

and protocols provided in this guide are intended to support researchers in the effective use of

RO495 and in the broader investigation of TYK2 as a therapeutic target. As with any research

compound, it is imperative for users to consult primary literature and safety data sheets before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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